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Compound of Interest

Compound Name: 6-Bromo-2,2'-bipyridine

Cat. No.: B106941 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

6-Bromo-2,2'-bipyridine (CAS No. 10495-73-5). Adherence to these protocols is critical for

ensuring personnel safety and maintaining a secure laboratory environment. The following

procedures are based on established safety data for the compound and best practices for

handling toxic, halogenated organic solids.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromo-2,2'-bipyridine is a hazardous substance that requires stringent safety measures to

prevent exposure. The primary hazards are summarized in the table below, followed by the

mandatory PPE for handling this compound.[1]
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Hazard Classification GHS Code Description

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed

Skin Irritation (Category 2) H315 Causes skin irritation

Serious Eye Damage

(Category 1)
H318 Causes serious eye damage

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335 May cause respiratory irritation

Personal Protective Equipment (PPE) Requirements
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PPE Category Recommended Equipment Rationale

Eye Protection

Chemical splash goggles

conforming to EN166 or

NIOSH standards.[2][3]

Protects eyes from splashes

and solid particulates that can

cause serious damage.[1]

Hand Protection

Nitrile or Neoprene gloves.

Double gloving is

recommended when handling

the solid.[4][5]

Provides a barrier against skin

contact.[4] Nitrile gloves have

shown breakthrough times of

less than an hour for similar

chlorinated aromatic

compounds, so immediate

replacement upon

contamination is crucial.[4][6]

Body Protection
A fully-buttoned laboratory

coat.[4]

Prevents skin contact with the

chemical.[4]

Respiratory Protection

All handling of the solid

compound must be conducted

in a certified chemical fume

hood.[1][4][7] A dust mask

(type N95 or equivalent) may

be used as an additional

precaution within the fume

hood.[1]

Minimizes the risk of inhaling

the powder, which can cause

respiratory irritation.[1][6]

Operational Plan: From Receipt to Reaction
A systematic workflow is essential to minimize exposure and prevent contamination. The

following step-by-step protocol outlines the safe handling of 6-Bromo-2,2'-bipyridine
throughout its lifecycle in the laboratory.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Label: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard pictograms.
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Store: Keep the container tightly closed in a dry, cool, and well-ventilated area.[3][8] Store

away from strong oxidizing agents.[3] The designated storage area should be accessible

only to authorized personnel.[8]

Weighing the Solid Compound
Due to the toxic nature of the powder, all weighing procedures must be performed within a

chemical fume hood to prevent inhalation of airborne particles.[1][5][9]

Methodology: The Tare Method[1][5][9]

Preparation: Place all necessary equipment (spatulas, weigh paper or boat, and a sealable

container) inside the chemical fume hood.

Pre-weigh: Place the empty, sealed container on the analytical balance and tare to zero.

Transfer: Move the container back into the fume hood. Carefully add the desired amount of

6-Bromo-2,2'-bipyridine to the container.

Seal: Securely close the container.

Re-weigh: Place the sealed container back on the balance to obtain the final weight.

Adjust: If more or less of the compound is needed, repeat steps 3-5, ensuring the container

is only opened inside the fume hood.[1]

Dissolving and Use in Reactions
Solvent Addition: Add the desired solvent to the sealed container containing the pre-weighed

6-Bromo-2,2'-bipyridine inside the chemical fume hood.

Mixing: Gently swirl or stir the mixture within the fume hood until the solid is fully dissolved.

Transfer: Use a clean pipette or syringe to transfer the solution to the reaction vessel, still

within the confines of the fume hood.

Execution: Conduct the experiment within the chemical fume hood.
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Disposal Plan: Managing Contaminated Materials
and Waste
Proper disposal of 6-Bromo-2,2'-bipyridine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance. As a halogenated

organic compound, it must be segregated from non-halogenated waste streams.[10][11]

Waste Segregation and Collection

Waste Type Collection Procedure

Solid 6-Bromo-2,2'-bipyridine
Collect in a clearly labeled, sealed container

designated for "Halogenated Organic Solids."

Solutions containing 6-Bromo-2,2'-bipyridine

Collect in a sealed, compatible container labeled

"Halogenated Organic Liquid Waste."[10] Do not

mix with non-halogenated waste.[11]

Contaminated Labware (e.g., gloves, weigh

paper, pipette tips)

Place in a sealed bag or container labeled

"Solid Waste Contaminated with 6-Bromo-2,2'-

bipyridine" and dispose of as hazardous waste.

Contaminated Glassware (e.g., beakers, flasks)

Decontaminate by rinsing with a suitable solvent

(e.g., acetone) in a fume hood. Collect the rinse

solvent as "Halogenated Organic Liquid Waste."

After decontamination, the glassware can be

washed with laboratory detergent.[12]

Final Disposal

All collected waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.[2][11] Ensure all

containers are properly labeled with the contents and associated hazards.

Emergency Procedures
In the event of an exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Skin Contact
Immediately wash the affected area with soap

and plenty of water.[4] Seek medical attention.

Eye Contact

Rinse eyes cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[4][6] Seek immediate medical

attention.[4] An eyewash station should be

readily accessible.[4]

Inhalation

Move the individual to fresh air immediately.[4] If

breathing is difficult, provide respiratory support

and seek medical attention.[4]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water and seek immediate medical attention.[4]

[6]

Workflow for Safe Handling of 6-Bromo-2,2'-
bipyridine
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Bromo-2,2'-bipyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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